Cas no 805250-31-1 (4'-Hydroxy-2',6'-dimethyl-1,1'-biphenyl-3-carbaldehyde)

4'-Hydroxy-2',6'-dimethyl-1,1'-biphenyl-3-carbaldehyde is a biphenyl-based aldehyde compound featuring hydroxyl and methyl substituents on the aromatic rings. Its structured design offers stability and reactivity, making it a valuable intermediate in organic synthesis, particularly for constructing complex molecules in pharmaceuticals and materials science. The presence of both hydroxyl and aldehyde functional groups allows for versatile derivatization, enabling applications in cross-coupling reactions, ligand synthesis, and polymer chemistry. The methyl groups enhance steric control, improving selectivity in synthetic pathways. This compound is characterized by high purity and consistent performance, ensuring reliability in research and industrial processes.
4'-Hydroxy-2',6'-dimethyl-1,1'-biphenyl-3-carbaldehyde structure
805250-31-1 structure
Product Name:4'-Hydroxy-2',6'-dimethyl-1,1'-biphenyl-3-carbaldehyde
CAS No:805250-31-1
MF:C15H14O2
MW:226.270464420319
MDL:MFCD22124593
CID:714643
PubChem ID:23111691
Update Time:2025-06-08

4'-Hydroxy-2',6'-dimethyl-1,1'-biphenyl-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4'-Hydroxy-2',6'-dimethyl-[1,1'-biphenyl]-3-carbaldehyde
    • [1,1'-Biphenyl]-3-carboxaldehyde,4'-hydroxy-2',6'-dimethyl-
    • 3-(4-hydroxy-2,6-dimethylphenyl)benzaldehyde
    • 4'-HYDROXY-2',6'-DIMETHYLBIPHENYL-3-CARBALDEHYDE
    • [1,1-Biphenyl]-3-carboxaldehyde,4-hydroxy-2,6-dimethyl-(9CI)
    • RGTRSFUXNGBZKU-UHFFFAOYSA-N
    • 2543AC
    • AX8245796
    • 4'-hydroxy-2',6'-dimethyl-3-biphenylcarbaldehyde
    • 4'-Hydroxy-2',6'-dimethyl[1,1'-biphenyl]-3-carbaldehyde
    • [1,1'-Biphenyl]-3-carboxaldehyde, 4'
    • 4′-Hydroxy-2′,6′-dimethyl[1,1′-biphenyl]-3-carboxaldehyde (ACI)
    • 4′-Hydroxy-2′,6′-dimethylbiphenyl-3-carboxaldehyde
    • AKOS016012149
    • CS-13590
    • 805250-31-1
    • [1,1'-Biphenyl]-3-carboxaldehyde, 4'-hydroxy-2',6'-dimethyl-
    • DTXSID70630651
    • CS-M1210
    • SCHEMBL205804
    • DB-093988
    • 4'-Hydroxy-2',6'-dimethyl-1,1'-biphenyl-3-carbaldehyde
    • MDL: MFCD22124593
    • Inchi: 1S/C15H14O2/c1-10-6-14(17)7-11(2)15(10)13-5-3-4-12(8-13)9-16/h3-9,17H,1-2H3
    • InChI Key: RGTRSFUXNGBZKU-UHFFFAOYSA-N
    • SMILES: O=CC1C=C(C2C(C)=CC(O)=CC=2C)C=CC=1

Computed Properties

  • Exact Mass: 226.099379685g/mol
  • Monoisotopic Mass: 226.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 3.4

Experimental Properties

  • Density: 1.146±0.06 g/cm3 (20 ºC 760 Torr)

4'-Hydroxy-2',6'-dimethyl-1,1'-biphenyl-3-carbaldehyde Pricemore >>

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4'-Hydroxy-2',6'-dimethyl-1,1'-biphenyl-3-carbaldehyde Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Ethanol ;  5 - 6 h, 75 °C
Reference
Suzuki reaction for the synthesis of new derivatives of 4-chloro-3,5-dimethyl phenol and their in-vitro antibacterial screening
Zaooli, R. H.; et al, Asian Journal of Chemistry, 2019, 31(12), 2955-2958

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Ethanol ,  Toluene ,  Water ;  12 h, 80 °C
Reference
Nitric oxide donor-based FFA1 agonists: Design, synthesis and biological evaluation as potential anti-diabetic and anti-thrombotic agents
Li, Zheng ; et al, Bioorganic & Medicinal Chemistry, 2018, 26(15), 4560-4566

4'-Hydroxy-2',6'-dimethyl-1,1'-biphenyl-3-carbaldehyde Raw materials

4'-Hydroxy-2',6'-dimethyl-1,1'-biphenyl-3-carbaldehyde Preparation Products

Additional information on 4'-Hydroxy-2',6'-dimethyl-1,1'-biphenyl-3-carbaldehyde

Exploring the Properties and Applications of 4'-Hydroxy-2',6'-dimethyl-1,1'-biphenyl-3-carbaldehyde (CAS No. 805250-31-1)

The compound 4'-Hydroxy-2',6'-dimethyl-1,1'-biphenyl-3-carbaldehyde (CAS No. 805250-31-1) is a biphenyl derivative that has garnered significant attention in the fields of organic chemistry and materials science. Its unique molecular structure, characterized by a hydroxy group and a carbaldehyde functional group, makes it a versatile intermediate in the synthesis of more complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in pharmaceuticals, agrochemicals, and advanced materials.

One of the most frequently asked questions about 4'-Hydroxy-2',6'-dimethyl-1,1'-biphenyl-3-carbaldehyde is its role in drug discovery. The compound's biphenyl backbone is a common motif in medicinal chemistry, often associated with bioactive molecules. Its hydroxy and aldehyde groups provide reactive sites for further chemical modifications, enabling the creation of libraries of derivatives for biological screening. This aligns with the growing trend in AI-driven drug discovery, where computational tools are used to predict the bioactivity of such derivatives, accelerating the development of new therapeutics.

In addition to its pharmaceutical potential, 4'-Hydroxy-2',6'-dimethyl-1,1'-biphenyl-3-carbaldehyde is also explored in the field of organic electronics. The biphenyl core, combined with its functional groups, can contribute to the development of organic semiconductors and light-emitting materials. This is particularly relevant given the rising demand for sustainable materials and green chemistry solutions. Researchers are investigating how this compound can be incorporated into next-generation devices, such as OLEDs and solar cells, to enhance performance while reducing environmental impact.

Another area of interest is the compound's synthesis and scalability. The CAS No. 805250-31-1 is often searched in conjunction with terms like synthetic routes and optimization protocols. Chemists are keen to develop efficient and cost-effective methods to produce this compound at scale, ensuring its availability for industrial applications. Recent advancements in catalytic processes and flow chemistry have opened new avenues for its production, addressing challenges related to yield and purity.

The stability and storage conditions of 4'-Hydroxy-2',6'-dimethyl-1,1'-biphenyl-3-carbaldehyde are also topics of discussion. Proper handling and storage are critical to maintaining its integrity, especially for researchers working in high-throughput screening environments. Questions about its solubility, reactivity, and compatibility with common solvents are frequently raised in online forums and academic discussions, highlighting the need for comprehensive data sheets and safety guidelines.

From an environmental perspective, the biodegradability and ecological impact of 4'-Hydroxy-2',6'-dimethyl-1,1'-biphenyl-3-carbaldehyde are under scrutiny. As industries move toward eco-friendly practices, understanding the compound's lifecycle and potential for green synthesis becomes paramount. Researchers are exploring enzymatic and biocatalytic methods to produce this compound, reducing reliance on traditional chemical processes that may generate hazardous byproducts.

In summary, 4'-Hydroxy-2',6'-dimethyl-1,1'-biphenyl-3-carbaldehyde (CAS No. 805250-31-1) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and beyond. Its relevance to drug discovery, organic electronics, and sustainable chemistry makes it a subject of ongoing research and innovation. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.

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